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Compound of Interest

Compound Name:
1-(1H-Imidazol-4-yl)ethanone

hydrochloride

CAS No.: 1260890-44-5

Cat. No.: B3186626

Get Quote

Executive Summary & Chemical Profile
4-Acetylimidazole hydrochloride (CAS: 61985-25-9) is a critical intermediate in the synthesis of

purine analogs and imidazole-based pharmaceuticals. As a hydrochloride salt of a C-acetylated

imidazole, it exhibits distinct solubility characteristics compared to its free base.

The primary challenge in purifying this compound lies in balancing its high water solubility with

its tendency to form supersaturated solutions or "oil out" in organic solvents. This guide

provides a definitive, field-tested protocol for recrystallization, moving beyond generic advice to

address the specific physicochemical properties of the imidazole cation.
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Property Data

Molecular Formula C₅H₆N₂O[1][2][3] · HCl

Molecular Weight 146.57 g/mol

Melting Point (Salt) ~169–170 °C (Dec.)

Hygroscopicity High (Deliquescent in high humidity)

pKa (Imidazole H) ~7.0 (Protonated form)

Solvent System Selection
Q: What is the optimal solvent system for recrystallizing
4-acetylimidazole hydrochloride?
A: The "Gold Standard" system is Ethanol (Absolute) / Diethyl Ether.

The Scientific Rationale:

Solvent (Ethanol): The polar imidazole hydrochloride salt is highly soluble in hot ethanol due

to dipole-dipole interactions and hydrogen bonding. The high dielectric constant of ethanol

supports the ionic lattice in solution.

Anti-Solvent (Diethyl Ether): The salt is practically insoluble in ether. Ether is miscible with

ethanol but lowers the dielectric constant of the mixture, forcing the salt to crystallize out of

the solution in an ordered lattice rather than precipitating amorphously.

Q: Are there safer alternatives to Diethyl Ether?
A: Yes. If flammability concerns preclude the use of ether, the Methanol / Ethyl Acetate system

is a robust alternative.

Protocol Adjustment: Dissolve the salt in a minimum volume of hot methanol (approx. 60°C).

Add hot ethyl acetate slowly until persistent turbidity is observed. Allow to cool slowly.

Trade-off: Yields may be slightly lower due to the higher solubility of the salt in ethyl acetate

compared to ether, but the safety profile is significantly improved.
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Detailed Recrystallization Protocol
This protocol is designed to minimize "oiling out" and maximize crystal purity.

Materials Required:
Crude 4-acetylimidazole hydrochloride

Solvent: Absolute Ethanol (Anhydrous)

Anti-Solvent: Diethyl Ether (ACS Reagent Grade)

Activated Charcoal (optional, for decolorization)

Apparatus: Round-bottom flask, reflux condenser, magnetic stirrer, vacuum filtration setup.

Step-by-Step Methodology:
Dissolution: Place the crude solid in a round-bottom flask. Add the minimum amount of

absolute ethanol needed to wet the solid.[4] Heat the mixture to a gentle reflux (approx.

78°C). Add more ethanol in small portions (1-2 mL) until the solid just dissolves.

Critical Note: Do not use 95% ethanol. The presence of water increases solubility

excessively and makes drying difficult.

Decolorization (If needed): If the solution is brown or yellow, add activated charcoal (1-2% by

weight of crude). Reflux for 5-10 minutes. Filter the hot solution through a Celite pad or

sintered glass funnel to remove the charcoal.

Nucleation: Return the clear filtrate to a clean flask. While keeping the solution warm

(approx. 40-50°C), add diethyl ether dropwise.

Visual Cue: Stop adding ether immediately when a faint, persistent cloudiness (turbidity)

appears.

Crystallization: Add 1-2 drops of ethanol to clear the turbidity. Remove from heat.

Stage 1: Let the flask cool to room temperature undisturbed (20-30 mins).

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

http://www.orgsyn.org/demo.aspx?prep=CV3P0460
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3186626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stage 2: Transfer to a refrigerator (4°C) for 2 hours.

Stage 3: (Optional for max yield) Place in a freezer (-20°C) overnight.

Isolation: Filter the white crystalline solid under vacuum. Wash the filter cake with a cold 1:3

mixture of Ethanol:Ether, followed by pure cold Ether.

Drying: Dry the product in a vacuum desiccator over P₂O₅ or KOH pellets to remove trace

HCl and moisture.

Visualization: Workflow & Troubleshooting
Figure 1: Recrystallization Workflow
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Caption: Optimized workflow for the purification of 4-acetylimidazole hydrochloride using the

Ethanol/Ether binary solvent system.

Troubleshooting Guide (FAQs)
Issue: The product is "oiling out" instead of
crystallizing.
Diagnosis: This phenomenon occurs when the solvent system enters a liquid-liquid immiscibility

region before the solid crystallizes. It is often caused by:

Impurities: Residual reactants lower the melting point.

Too much Anti-solvent: Adding ether too quickly causes rapid saturation.

Temperature Shock: Cooling the solution too fast.

Solution:

Re-dissolve: Reheat the mixture until the oil dissolves (add a small amount of ethanol if

necessary).

Seed: Once the solution cools to room temperature, add a "seed crystal" of pure product. If

no seed is available, scratch the inner wall of the flask with a glass rod to induce nucleation.

Slow Down: Add the anti-solvent more slowly and ensure the solution is stirring vigorously.

Issue: Low yield (<50%).
Diagnosis: The compound is likely too soluble in the mother liquor, or too much solvent was

used initially. Solution:

Concentrate: Evaporate the mother liquor to half its volume and repeat the cooling process

(Second Crop).

Solvent Switch: If using Methanol/Ethyl Acetate, switch to Ethanol/Ether, as the salt is less

soluble in ether.
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Issue: The crystals are turning yellow/brown upon
storage.
Diagnosis: This indicates residual acid (HCl) or oxidation. Imidazole rings can be sensitive to

oxidation if not pure. Solution:

Wash Thoroughly: Ensure the filter cake is washed well with pure, cold ether to remove the

mother liquor containing impurities.

Desiccate: Store the final product under an inert atmosphere (Argon/Nitrogen) in a

desiccator.

Comparative Solvent Data
Solvent
System

Solubilizing
Power (Hot)

Anti-Solvent
Efficiency

Safety Profile
Recommended
Use

Ethanol / Ether High Excellent Low (Flammable) Primary Protocol

Methanol /

EtOAc
Very High Good Moderate

Large Scale /

Safety

Isopropanol (IPA) Moderate
N/A (Single

Solvent)
High

If Ether is

banned

Water / Acetone Excessive Poor High
Not

Recommended

Note: Water is generally avoided for the final recrystallization of the hydrochloride salt due to

the difficulty in drying the hygroscopic solid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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